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Compound of Interest

Compound Name: Toldimfos sodium

Cat. No.: B046440

In-Depth Technical Guide: Toldimfos Sodium

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and analytical methodologies for toldimfos sodium. It is intended
for researchers, scientists, and drug development professionals.

Chemical Structure and Identity

Toldimfos sodium is the sodium salt of (4-dimethylamino-2-methylphenyl)phosphinic acid. It is
an organophosphorus compound used in veterinary medicine, primarily as a metabolic
stimulant and a source of phosphorus.
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Caption: Chemical structure of toldimfos sodium.
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Physicochemical Properties

A summary of the key physicochemical properties of toldimfos sodium is presented in the

table below.

Property Value Reference(s)
Sodium (4-(dimethylamino)-2-

IUPAC Name ) [1]
methylphenyl)phosphinate
Toldimphos sodium, Sodium
[4-(dimethylamino)-2-

Synonyms ] [2]
methylphenyl]phosphinate,
Tonophosphan

CAS Number 575-75-7 [3]

Molecular Formula CoH13NNaO2P [3][4]

Molecular Weight 221.17 g/mol [11[3]
White to off-white

Appearance ] ) [5][6]
solid/crystalline powder

Melting Point >241 °C (with decomposition) [5][6]

N Soluble in water, slightly

Solubility _ [5][6]
soluble in methanol
Hygroscopic. Stable at ambient
temperature for short-term

Stability storage. Recommended long- [1][6]

term storage at -20°C in a dry,

dark place.

UV Maximum Absorption

270 nm (in HPLC grade water)

[7]

Experimental Protocols

Detailed methodologies for key analytical experiments are provided below.
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UV-Visible Spectrophotometry for Quantification

This protocol describes a method for the quantification of toldimfos sodium in a solution.[7]

Objective: To determine the concentration of toldimfos sodium using UV-visible
spectrophotometry.

Instrumentation:

Shimadzu UV-2600 Spectrophotometer (or equivalent)

Sartorius CP-225D Analytical Balance (or equivalent)

Volumetric flasks (50 mL, 100 mL)

Pipettes

Reagents:

o Toldimfos sodium reference standard

o HPLC grade water (diluent)

Standard Solution Preparation (10 ppm):

Accurately weigh approximately 50 mg of the toldimfos sodium reference standard.

Transfer the weighed standard into a 50 mL volumetric flask.

Dissolve and dilute to volume with HPLC grade water. Mix thoroughly.

Pipette 1.0 mL of the above stock solution into a 100 mL volumetric flask.

Dilute to volume with HPLC grade water and mix well to obtain a 10 ppm standard solution.

Procedure:

o Set the spectrophotometer to scan in spectrum mode from 200-400 nm.
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o Use HPLC grade water as the blank.

e Record the absorbance of the 10 ppm standard solution. The maximum absorbance should
be at approximately 270 nm.

e Prepare sample solutions by accurately diluting them with HPLC grade water to an expected
concentration within the linear range of the assay.

e Measure the absorbance of the sample solutions at 270 nm.

o Calculate the concentration of toldimfos sodium in the samples by comparing their
absorbance to that of the standard solution.

Method Validation Parameters:
 Linearity: The method should be linear in a defined concentration range.

o Precision: The relative standard deviation (%RSD) of replicate measurements should be
within acceptable limits (e.g., < 2%).

e Accuracy: Recovery studies should demonstrate the accuracy of the method.

LC-MS/MS for Detection in Bovine Milk

This protocol outlines a sensitive and specific method for the detection and quantification of
toldimfos sodium residues in bovine milk using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).[8][9][10]

Objective: To extract and quantify toldimfos sodium from bovine milk samples.

Instrumentation:

Liquid Chromatograph (e.g., UPLC system)

Tandem Mass Spectrometer (e.g., Triple Quadrupole)

Analytical column: Phenomenex Luna C18 (2.1 x 100 mm, 3.5 pum) or equivalent

Centrifuge
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o Vortex mixer

Reagents and Materials:

o Toldimfos sodium reference standard
o Acetonitrile (ACN), HPLC grade

e Ammonium formate

o Ultrapure water

e n-Hexane

Sample Preparation:

Pipette 1 mL of milk sample into a centrifuge tube.

Add 4 mL of 10 mM ammonium formate in acetonitrile.

Vortex for 1 minute to precipitate proteins.

Add 2 mL of n-hexane for defatting.

Vortex for 30 seconds.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the lower acetonitrile layer to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the mobile phase.
LC-MS/MS Conditions:
o Mobile Phase A: 10 mM ammonium formate in ultrapure water

o Mobile Phase B: Acetonitrile
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o Gradient Elution: A suitable gradient program to separate the analyte from matrix
components.

o Flow Rate: As per column specifications.
e Injection Volume: 10 pL
« lonization Mode: Electrospray lonization (ESI) Positive

» MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion
transitions for toldimfos.

Method Validation Parameters:

 Linearity: Established over a concentration range of 0.005-0.03 mg/kg.
o Limit of Quantification (LOQ): 0.005 mg/kg.

e Recovery: 75.58—-89.74%.

e Precision (RSD): < 8.87%.
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Sample Preparation (Bovine Milk)

1. Milk Sample (1 mL)

2. Add 10 mM Ammonium Formate in ACN (4 mL)

4. Add n-Hexane (2 mL)

5. Vortex (30 s)

6. Centrifuge (4000 rpm, 10 min)

7. Collect Acetonitrile Layer

8. Evaporate to Dryness

9. Reconstitute in Mobile Phase

LC-MS/N{VS Analysis

10. Inject Sample (10 pL)

11. Chromatographic Separation
(C18 Column)

12. ESI+ lonization

13. MS/MS Detection (MRM)

14. Quantification

Click to download full resolution via product page

Caption: Experimental workflow for LC-MS/MS analysis of toldimfos sodium in bovine milk.
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Mechanism of Action and Metabolic Role

The precise mechanism of action of toldimfos sodium has not been fully elucidated. However,
it is understood to act as a source of phosphorus and as a general metabolic stimulant.[11] It is
believed that its therapeutic effects are not solely due to phosphorus supplementation but also
involve a broader stimulation of metabolic processes.[11]

Toldimfos sodium provides organically bound phosphorus, which is readily available to the
body. Phosphorus is a critical element in numerous physiological processes, including:

o Energy Metabolism: As a key component of adenosine triphosphate (ATP), phosphorus is
central to cellular energy transfer.

e Bone Formation: It is a major constituent of hydroxyapatite, the mineral matrix of bone.
e Cellular Structure: Phospholipids are essential components of cell membranes.
¢ Nucleic Acid Synthesis: It forms the backbone of DNA and RNA.

The administration of toldimfos sodium is intended to support these processes, particularly in
times of high metabolic demand or deficiency.
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Pharmacokinetics

Caption: Proposed mechanism of action for toldimfos sodium.

Following intramuscular administration in cattle, toldimfos sodium is rapidly absorbed, with

peak plasma concentrations observed within 10 to 20 minutes.[7][11] It is distributed
throughout the body and is primarily eliminated unchanged through the urine.[12] The

pharmacokinetic profile in cattle has been described by a one-compartment model.[7][11] The

Conclusion

serum half-life in calves and dairy cows is approximately 1.07 and 1.15 hours, respectively.[7]
Repeated dosing does not appear to lead to bioaccumulation.[12]
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Toldimfos sodium is a well-characterized organophosphorus compound with established
physicochemical properties and analytical methods for its detection and quantification. While its
precise mechanism of action requires further investigation, its role as a readily available source
of phosphorus and a general metabolic stimulant is recognized in veterinary medicine. The
experimental protocols and data presented in this guide provide a valuable resource for
researchers and professionals in the field of drug development and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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